Cas no 1537002-03-1 (5-Bromo-1,3-difluoro-2-(isocyanatomethyl)benzene)

• Product Name: 5-Bromo-1,3-difluoro-2-(isocyanatomethyl)benzene
• CAS No: 1537002-03-1
• MF: C₈H₄BrF₂NO
• MW: 248.02426815033
• CID: 5764401
• PubChem ID: 83402388
• Update Time: 2023-12-26

5-Bromo-1,3-difluoro-2-(isocyanatomethyl)benzene Chemical and Physical Properties

Names and Identifiers

• EN300-1923599
• 1537002-03-1
• 5-bromo-1,3-difluoro-2-(isocyanatomethyl)benzene
• 5-Bromo-1,3-difluoro-2-(isocyanatomethyl)benzene

• Inchi： 1S/C8H4BrF2NO/c9-5-1-7(10)6(3-12-4-13)8(11)2-5/h1-2H,3H2
• InChI Key： YWRVNHJXVBBGLS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)F)CN=C=O)F

Computed Properties

• Exact Mass: 246.94443g/mol
• Monoisotopic Mass: 246.94443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.4Ų